8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2,5-dimethylbenzyl)-1-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[(2,5-dimethylphenyl)methyl]-8-(3,5-dimethylpyrazol-1-yl)-1-(2-methoxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C23H28N6O3/c1-14-7-8-15(2)18(11-14)13-28-19-20(24-22(28)29-17(4)12-16(3)25-29)26(5)23(31)27(21(19)30)9-10-32-6/h7-8,11-12H,9-10,13H2,1-6H3
• InChI Key: MSCOEGBIWOSOFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C3=C(N=C2N4C(=CC(=N4)C)C)N(C(=O)N(C3=O)CCOC)C
• Molecular Formula: C23H28N6O3
• Molecular Weight: 436.5 g/mol

Description

The compound “8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2,5-dimethylbenzyl)-1-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione” is a chemical substance with the molecular formula C23H28N6O3. It is not intended for human or veterinary use and is primarily used for research purposes.

Scientific Research Applications

Toxicological Evaluation of Novel Compounds

A toxicological evaluation was conducted on novel bitter modifying flavour compounds, demonstrating the process of assessing safety for use in food and beverage applications. This study illustrates the rigorous testing novel compounds undergo to ensure they do not pose health risks, focusing on mutagenicity, clastogenicity, and oral toxicity studies to establish no-observed-adverse-effect levels (NOAEL) (Karanewsky et al., 2016).

Synthesis and Cytotoxic Activity

Research on the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines demonstrates the application of chemical synthesis to create compounds with potential therapeutic uses, particularly in cancer treatment. Such studies explore the growth inhibitory properties of these compounds against various cancer cell lines, highlighting the pursuit of new anticancer agents (Deady et al., 2003).

Analgesic Activity of Derivatives

The investigation into the analgesic and anti-inflammatory effects of new 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with carboxylic, ester, or amide moieties provides an example of research aimed at discovering new pain management solutions. This study evaluates pharmacological effects in vivo, offering insights into the development of new class of analgesic and anti-inflammatory agents (Zygmunt et al., 2015).